Pep1-AGL

Specification

• Molecular Formula: C40H69N11O14S
• Molecular Weight: 960.11
• SMILES: CC(CC(NC(C1CCCN1C(C(NC(CNC(C(NC(C(N)CO)=O)CO)=O)=O)CCSC)=O)=O)C(NCC(NC(C(NC(C(NCC(NC(C(O)=O)CC(C)C)=O)=O)C)=O)C)=O)=O)C

Introduction

Chemical Properties and Structural Characteristics

Molecular Formula and Weight

Pep1-AGL has a defined molecular formula of C₄₀H₆₉N₁₁O₁₄S with a molecular weight of 960.11 daltons. This substantial molecular weight is consistent with its peptide nature, containing multiple amino acid residues linked through peptide bonds.

Structural Representation

The canonical SMILES notation for Pep1-AGL is:
CC(CC(NC(C1CCCN1C(C(NC(CNC(C(NC(C(N)CO)=O)CO)=O)=O)CCSC)=O)=O)C(NCC(NC(C(NC(C(NCC(NC(C(O)=O)CC(C)C)=O)=O)C)=O)C)=O)=O)C

This notation provides a linear text representation of the compound's molecular structure, allowing computational systems to interpret its chemical architecture.

Physical Appearance and Properties

Pep1-AGL typically appears as a white lyophilized solid. Its physical properties are characteristic of peptide compounds, demonstrating stability in solid form but requiring careful handling and storage to maintain its structural integrity and biological activity.

Table 1: Physical and Chemical Properties of Pep1-AGL

Property	Value
Molecular Weight	960.11 Da
Formula	C₄₀H₆₉N₁₁O₁₄S
Physical Appearance	White lyophilized solid
Solubility	Soluble to 2 mg/ml in water
Sequence	SSGMPLGAAGL
Storage Recommendation	Desiccate at -20°C

Concentration	1 mg	5 mg	10 mg
1 mM	1.0415 mL	5.2077 mL	10.4155 mL
5 mM	0.2083 mL	1.0415 mL	2.0831 mL
10 mM	0.1042 mL	0.5208 mL	1.0415 mL

Values represent volume of solvent (water) required

For storage, it is recommended to keep Pep1-AGL desiccated at -20°C. When preparing stock solutions, it's advisable to divide them into separate aliquots to avoid degradation from repeated freeze-thaw cycles. Stock solutions stored at -80°C should be used within 6 months, while those stored at -20°C should be used within 1 month for optimal activity.

Biological Activity and Function

Relationship to AMPA Receptors

Pep1-AGL functions as an analog of Pep1-TGL, which contains the 'TGL' motif corresponding to the C-terminus of the AMPA receptor GluA1 subunit. The AMPA receptors are ionotropic glutamate receptors that play critical roles in fast excitatory synaptic transmission in the central nervous system.

Relevance to Synaptic Function

The GluA1 subunit, which Pep1-AGL mimics in part, is involved in the trafficking of AMPA receptors into synapses during long-term potentiation (LTP), a process crucial for learning and memory. Research has indicated that the C-terminal region of GluA1, particularly its PDZ domain interaction, is required for driving AMPA receptors into synapses through LTP and calcium/calmodulin-dependent protein kinase II (CaMKII) activation.

Research Applications

Receptor Trafficking Studies

Pep1-AGL serves as a valuable tool for investigating the mechanisms of AMPA receptor trafficking to synapses in hippocampal pyramidal neurons. By mimicking the C-terminal sequence of the GluA1 subunit with a modified 'AGL' motif, researchers can study how alterations in this region affect receptor localization and function.

Comparison with Related Compounds

Relationship to Pep1-TGL

Pep1-AGL is specifically described as an analog of Pep1-TGL, with the key difference being the substitution of the 'TGL' motif with 'AGL'. This structural modification likely alters the peptide's binding properties and functional characteristics, potentially providing insights into the structure-function relationships of the GluA1 C-terminus.

Table 3: Comparison Between Pep1-AGL and Pep1-TGL

Feature	Pep1-AGL	Pep1-TGL
Motif	Contains 'AGL' motif	Contains 'TGL' motif
Relation to GluA1	Modified analog	Directly corresponds to GluA1 C-terminus
Sequence	SSGMPLGAAGL	Contains 'TGL' in sequence (complete sequence not provided in sources)
Function	Research tool for studying modified receptor interactions	Reference compound for studying natural GluA1 interactions